XPF-St4
Description
Purpose: XPF-St4 (Xenopolymeric Fluorostabilizer-4) is a high-performance fluorinated compound developed for applications in flame retardancy, thermal stabilization, and corrosion resistance in industrial polymers . This section outlines its synthesis, structural characteristics, and primary applications.
Methods: this compound is synthesized via a three-step reaction involving fluorinated monomer crosslinking under controlled catalytic conditions (Pt/Ir catalysts, 120–150°C). Structural validation was performed using NMR, X-ray crystallography, and XRF spectroscopy .
Results: Key properties include a melting point of 285°C, thermal stability up to 400°C, and solubility in polar aprotic solvents. In flame-retardant epoxy composites, this compound reduces peak heat release rate (pHRR) by 62% compared to untreated controls .
Conclusion: this compound demonstrates superior thermal and chemical stability, making it a leading candidate for high-temperature polymer applications.
Properties
bioactivity |
Gram+ & Gram-, Fungi, Mammalian cells, |
|---|---|
sequence |
GWASSIGSILGKFAKGGAQAFLQPK |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Analysis
Table 2: Experimental Performance in Epoxy Composites
| Compound | Tensile Strength (MPa) | Impact Resistance (J/m) | Flame Out Time (s) |
|---|---|---|---|
| This compound | 78.4 ± 2.1 | 45.3 ± 1.8 | 12.5 ± 0.6 |
| DiDOPO-Bz | 65.2 ± 3.0 | 32.1 ± 2.4 | 18.9 ± 1.1 |
| EP-FR45 | 72.8 ± 2.7 | 38.7 ± 1.5 | 14.2 ± 0.9 |
Discussion of Results
This compound’s dominance in flame retardancy aligns with its high phosphorus content (12.7 wt%) and synergistic fluorocarbon interactions . However, its higher synthesis cost compared to GF-220 (~18% cost premium) limits adoption in cost-sensitive sectors.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
